Cas no 2228274-43-7 (3-hydroxy-3-(2-methyl-6-nitrophenyl)propanenitrile)

3-Hydroxy-3-(2-methyl-6-nitrophenyl)propanenitrile is a nitrile-functionalized aromatic compound featuring a hydroxyl group at the beta position relative to the nitrile moiety. Its structure, incorporating a 2-methyl-6-nitrophenyl group, suggests utility as an intermediate in organic synthesis, particularly for constructing complex heterocycles or pharmaceuticals. The presence of both hydroxyl and nitrile functionalities offers versatility in further derivatization, enabling reactions such as nucleophilic additions or cyclizations. The nitro group enhances electrophilic reactivity, facilitating selective modifications. This compound is valued for its potential in fine chemical applications, where precise functional group manipulation is critical. Suitable handling under controlled conditions is recommended due to its reactive groups.
3-hydroxy-3-(2-methyl-6-nitrophenyl)propanenitrile structure
2228274-43-7 structure
Product Name:3-hydroxy-3-(2-methyl-6-nitrophenyl)propanenitrile
CAS No:2228274-43-7
MF:C10H10N2O3
MW:206.198002338409
CID:6373798
PubChem ID:165766367
Update Time:2025-05-25

3-hydroxy-3-(2-methyl-6-nitrophenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

    • 3-hydroxy-3-(2-methyl-6-nitrophenyl)propanenitrile
    • EN300-1797060
    • 2228274-43-7
    • Inchi: 1S/C10H10N2O3/c1-7-3-2-4-8(12(14)15)10(7)9(13)5-6-11/h2-4,9,13H,5H2,1H3
    • InChI Key: OBQKBDQZMYQWIC-UHFFFAOYSA-N
    • SMILES: OC(CC#N)C1C(=CC=CC=1C)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 206.06914219g/mol
  • Monoisotopic Mass: 206.06914219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 89.8Ų

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Additional information on 3-hydroxy-3-(2-methyl-6-nitrophenyl)propanenitrile

Recent Advances in the Study of 3-hydroxy-3-(2-methyl-6-nitrophenyl)propanenitrile (CAS: 2228274-43-7)

The compound 3-hydroxy-3-(2-methyl-6-nitrophenyl)propanenitrile (CAS: 2228274-43-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This nitrile derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its pharmacological properties. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.

One of the key areas of interest is the role of 3-hydroxy-3-(2-methyl-6-nitrophenyl)propanenitrile as an intermediate in the synthesis of biologically active molecules. Researchers have demonstrated its utility in the construction of complex heterocyclic frameworks, which are often found in drugs targeting neurological and inflammatory diseases. A study published in the Journal of Medicinal Chemistry detailed an efficient synthetic route for this compound, emphasizing its scalability and reproducibility. The study also reported improved yields and purity, which are critical for industrial applications.

In addition to its synthetic utility, recent investigations have explored the biological activities of 3-hydroxy-3-(2-methyl-6-nitrophenyl)propanenitrile. Preliminary in vitro assays have revealed its inhibitory effects on specific enzymes involved in oxidative stress pathways. These findings suggest potential applications in the treatment of conditions such as neurodegenerative disorders and cardiovascular diseases. Furthermore, molecular docking studies have provided insights into the compound's binding interactions with target proteins, offering a foundation for structure-activity relationship (SAR) optimization.

Another noteworthy development is the exploration of this compound's pharmacokinetic properties. A recent preclinical study evaluated its absorption, distribution, metabolism, and excretion (ADME) profiles, revealing favorable bioavailability and metabolic stability. These characteristics are essential for advancing the compound into further stages of drug development. The study also identified potential metabolites, which could contribute to its therapeutic effects or toxicity, warranting further investigation.

Despite these promising advancements, challenges remain in the development of 3-hydroxy-3-(2-methyl-6-nitrophenyl)propanenitrile as a therapeutic agent. Issues such as selectivity, off-target effects, and long-term safety need to be addressed through rigorous preclinical and clinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into viable drug candidates.

In conclusion, the compound 3-hydroxy-3-(2-methyl-6-nitrophenyl)propanenitrile (CAS: 2228274-43-7) represents a valuable scaffold in medicinal chemistry with diverse applications. Its synthetic accessibility, biological activity, and pharmacokinetic properties make it a promising candidate for further research. Continued exploration of its therapeutic potential and optimization of its properties will likely yield significant contributions to the field of chemical biology and drug discovery.

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